molecular formula C21H29N5O3 B2389763 3-(4-cyclopropyl-1-(2-methoxyethyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)-N-(o-tolyl)piperidine-1-carboxamide CAS No. 2192745-36-9

3-(4-cyclopropyl-1-(2-methoxyethyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)-N-(o-tolyl)piperidine-1-carboxamide

Cat. No.: B2389763
CAS No.: 2192745-36-9
M. Wt: 399.495
InChI Key: PALJYEZZIMDABC-UHFFFAOYSA-N
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Description

3-(4-cyclopropyl-1-(2-methoxyethyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)-N-(o-tolyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C21H29N5O3 and its molecular weight is 399.495. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Derivatives Synthesis and Antimicrobial Activity

Compounds with 1,2,4-triazole and piperidine moieties have been synthesized and evaluated for their antimicrobial activities. For instance, a study demonstrated the synthesis of 1,2,4-triazol-3-one derivatives and their subsequent evaluation against various microorganisms. These compounds, through modifications in their structures, showed potential as antimicrobial agents, suggesting a possible application area for similar compounds in combating bacterial and fungal infections (Fandaklı et al., 2012).

Synthesis and Application in Organic Chemistry

Compounds with related structures have been utilized in the synthesis of various heterocyclic derivatives through processes like palladium-catalyzed oxidative cyclization-alkoxycarbonylation. This methodology has been applied to produce tetrahydrofuran, dioxolane, oxazoline, dihydropyridinone, and tetrahydropyridinedione derivatives. Such synthetic methods and the resulting compounds have significant implications in the development of pharmaceuticals and materials science (Bacchi et al., 2005).

Antiproliferative Activity and Crystal Structure

Research has also been conducted on compounds with morpholino and piperidine components for their antiproliferative activities against cancer cell lines. The synthesis of such compounds and the determination of their crystal structures provide valuable insights into their potential therapeutic applications. These studies highlight the importance of structural analysis in understanding the bioactivity of compounds (Lu et al., 2021).

Enantioselective Synthesis for Receptor Inhibition

Enantioselective synthesis processes have been developed for compounds with piperidine and related structures, aiming at inhibiting specific receptors such as the CGRP receptor. Such research underscores the importance of chirality in drug development and the potential of these compounds in therapeutic applications (Cann et al., 2012).

Properties

IUPAC Name

3-[4-cyclopropyl-1-(2-methoxyethyl)-5-oxo-1,2,4-triazol-3-yl]-N-(2-methylphenyl)piperidine-1-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H29N5O3/c1-15-6-3-4-8-18(15)22-20(27)24-11-5-7-16(14-24)19-23-25(12-13-29-2)21(28)26(19)17-9-10-17/h3-4,6,8,16-17H,5,7,9-14H2,1-2H3,(H,22,27)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PALJYEZZIMDABC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1NC(=O)N2CCCC(C2)C3=NN(C(=O)N3C4CC4)CCOC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H29N5O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

399.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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